Cas no 6972-38-9 (6H-Purin-6-one,1,9-dihydro-9-propyl-)

6H-Purin-6-one,1,9-dihydro-9-propyl- structure
6972-38-9 structure
Product Name:6H-Purin-6-one,1,9-dihydro-9-propyl-
CAS No:6972-38-9
MF:C8H10N4O
MW:178.191200733185
CID:519723
PubChem ID:135408707
Update Time:2025-04-19

6H-Purin-6-one,1,9-dihydro-9-propyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,9-dihydro-9-propyl-
    • 9-Anthracenecarboxylic acid, propyl ester
    • 9-n-Propylhypoxanthin
    • 9-propyl anthroate
    • 9-propyl-1,9-dihydro-purin-6-one
    • 9-Propyl-6-hydroxy-9H-purin
    • 9-propylhypoxanthine
    • CTK2H3103
    • n-propyl 9-anthracenecarboxylate
    • Propyl 9-Anthroate
    • 9-Propyl-9H-purin-6-ol
    • NSC-61978
    • SCHEMBL20782416
    • 6972-38-9
    • DTXSID60989882
    • 9-Propyl-1H-purin-6(9H)-one
    • NSC61978
    • 9-propyl-6,9-dihydro-1H-purin-6-one
    • Inchi: 1S/C8H10N4O/c1-2-3-12-5-11-6-7(12)9-4-10-8(6)13/h4-5H,2-3H2,1H3,(H,9,10,13)
    • InChI Key: CFVLOIWZKLJNRW-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN1)N(C=N2)CCC

Computed Properties

  • Exact Mass: 178.0856
  • Monoisotopic Mass: 178.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.41
  • Boiling Point: 429.1°C at 760 mmHg
  • Flash Point: 213.3°C
  • Refractive Index: 1.691
  • PSA: 59.28
  • LogP: 0.52960
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